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How to Locate the Specific Data

To find the information you need on SARS-CoV-2 Mpro-IN-9, I suggest the following steps:

e Consult the Primary Source: The most reliable data will be in the original research article where
SARS-CoV-2 Mpro-IN-9 was first reported. You can identify this paper and access its full details
using the PubMed ID (PMID: 33602867) or the reference Qiao et al., Science 371, 1374-1378
(2021) [1]. The manuscript's supplementary information will likely contain the complete experimental
dataset.

¢ Refine Your Search Strategy: Use specialized scientific search engines like PubMed or Google
Scholar with more specific queries. Combining the compound name with terms like "IC50," "antiviral
EC50," or "comparative kinetics" may yield more direct results.

¢ Explore Chemical Databases: Commercial chemical and bioactivity databases (e.g., ChEMBL,
BindingDB) sometimes aggregate biochemical and cellular potency data for various compounds,
which may include comparative analyses.

Overview of Profiled Mpro Inhibitors

While data on SARS-CoV-2 Mpro-IN-9 was not available, the search results contained quantitative data on

several other prominent Mpro inhibitors, which are summarized in the table below for your reference.
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] Reported . -
o Chemical o ) ) Antiviral Activity
Inhibitor Name Key Characteristics Biochemical )
Class (ECso in cells)
ICs0 | Ki
MI series Bicycloproline- Derived from As low as 7.6 Excellent activity;
compounds containing boceprevir/telaprevir; nM significantly
(e.g., MI-09, MI- showed efficacy in a reduced viral
30) [1] transgenic mouse model. loads in mouse
lungs.
Nirmatrelvir Peptidomimetic ~ Reversible covalent Ki=8.4 nM Established
(PF-07321332) (covalent) inhibitor; requires Ritonavir  (reference clinical efficacy.
[2] boosting. value)
RAY1216 Peptidomimetic  o-ketoamide warhead,; Ki=8.4 nM Comparable to
(Leritrelvir) [2] (covalent) "slow-on, slow-off" Nirmatrelvir in
kinetics; approved as a mouse models.
single-drug therapy in
China.
ISM3312 [3] Non-peptidic, Broad-spectrum activity -- Potent activity
covalent against multiple human against a panel of
coronaviruses; inhibits coronaviruses.
some Nirmatrelvir-resistant
mutants.
Jorgensen- Non-peptidic, Competitive inhibitors 0.012 uM (12 0.82 uM
Anderson non-covalent designed to overcome nM)
inspired metabolic liabilities of
compounds earlier leads.

(e.g., Cmpd 45)
[4]

Experimental Protocols in Mpro Inhibitor Research

The profiling of Mpro inhibitors like those mentioned above typically relies on a set of standardized

experimental protocols. The diagram below outlines the key workflow for evaluating potential Mpro
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Core Experimental Methodologies:

¢ In Vitro Enzymatic Assay: This is the primary method for determining a compound's direct potency
against the Mpro enzyme, reported as the half-maximal inhibitory concentration (ICso) or the
inhibition constant (Ki) [2]. The assay uses a fluorescence-based (FRET) system where the
protease cleaves a synthetic peptide substrate, leading to a fluorescent signal. Inhibitor potency is
quantified by the reduction in this fluorescence signal [2].
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e Cell-Based Antiviral Assay: This test evaluates the compound's ability to inhibit live SARS-CoV-2
virus replication in cultured cells (e.g., VeroE6), yielding the half-maximal effective concentration
(ECso) [4]. This measures the compound's performance in a more biologically relevant system.
Cytotoxicity is simultaneously assessed to calculate a Selectivity Index (CCso I ECs0), ensuring that
antiviral effects are not due to general cell death [4].

¢ Kinetic Characterization: For advanced candidates, detailed enzyme kinetics are performed to
determine the mechanism of inhibition (e.g., competitive, covalent) and key parameters like the
association (kan) and dissociation (koff) rate constants, which define the drug-target residence time

2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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